Cas no 371917-17-8 ([1-(trifluoromethyl)cyclopropyl]methanol)

• Product Name: [1-(trifluoromethyl)cyclopropyl]methanol
• CAS No: 371917-17-8
• MF: C₅H₇F₃O
• MW: 140.103692293167
• MDL: MFCD16990760
• CID: 1084663
• PubChem ID: 50990661
• Update Time: 2025-07-23

[1-(trifluoromethyl)cyclopropyl]methanol Chemical and Physical Properties

Names and Identifiers

• (1-(Trifluoromethyl)cyclopropyl)methanol
• [1-(trifluoromethyl)cyclopropyl]methanol
• 1-(trifluoromethyl)Cyclopropanemethanol
• (1-trifluoromethyl-cyclopropyl)-methanol
• 1-Hydroxymethyl-1-(trifluoromethyl)cyclopropane
• AC1Q7BV6
• CTK1B5833
• Cyclopropanemethanol, 1-(trifluoromethyl)-
• SureCN17146
• WT891
• BBL103092
• DTXSID70679161
• 1-(Trifluoromethyl)cyclopropane-1-methanol
• A852807
• EN300-82379
• AKOS015900841
• 371917-17-8
• MFCD16990760
• SY042111
• CS-0039465
• Z1094758836
• BS-13174
• SB11590
• C5H7F3O
• F8889-4904
• STL556902
• SCHEMBL17146
• AMY3266
• (1-Trifluoromethylcyclopropyl)methanol
• DB-069505

• MDL： MFCD16990760
• Inchi： 1S/C5H7F3O/c6-5(7,8)4(3-9)1-2-4/h9H,1-3H2
• InChI Key： YYWSKSKIJXVNTH-UHFFFAOYSA-N
• SMILES： FC(C1(CO)CC1)(F)F

Computed Properties

• Exact Mass: 140.04491
• Monoisotopic Mass: 140.04489933g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 9
• Rotatable Bond Count: 2
• Complexity: 114
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 20.2Ų

Experimental Properties

• Density: 1.356
• Boiling Point: 95 ºC
• Flash Point: 51 ºC
• PSA: 20.23

Additional information on [1-(trifluoromethyl)cyclopropyl]methanol

Compound CAS No. 371917-17-8: [1-(Trifluoromethyl)cyclopropyl]methanol

The compound with CAS number 371917-17-8, commonly referred to as [1-(trifluoromethyl)cyclopropyl]methanol, is a highly specialized organic compound with unique chemical properties. This compound has garnered significant attention in recent years due to its potential applications in various fields, including pharmaceuticals, agrochemicals, and materials science. The structure of this compound consists of a cyclopropane ring substituted with a trifluoromethyl group and a methanol moiety, making it a versatile building block for further chemical modifications.

Recent studies have highlighted the importance of [1-(trifluoromethyl)cyclopropyl]methanol in the development of bioactive molecules. Its cyclopropane ring contributes to its stability and reactivity, while the trifluoromethyl group enhances its lipophilicity and metabolic stability. These properties make it an ideal candidate for use in drug discovery programs targeting various therapeutic areas. For instance, researchers have explored its potential as a lead compound in the development of anti-inflammatory agents and antiviral drugs.

The synthesis of [1-(trifluoromethyl)cyclopropyl]methanol involves a multi-step process that typically begins with the preparation of the cyclopropane ring. One common approach is the use of Simmons-Smith cyclopropanation, which allows for the formation of the cyclopropane ring under mild conditions. Subsequent functionalization steps involve the introduction of the trifluoromethyl group and the methanol moiety, ensuring precise control over the final product's structure.

One of the most promising applications of this compound lies in its use as an intermediate in the synthesis of more complex molecules. For example, it has been employed as a key intermediate in the construction of heterocyclic compounds, which are widely used in pharmaceuticals and agrochemicals. The ability to modify the trifluoromethyl and methanol groups further enhances its utility in these applications.

Recent advancements in computational chemistry have also shed light on the electronic properties of [1-(trifluoromethyl)cyclopropyl]methanol. Density functional theory (DFT) calculations have revealed that the trifluoromethyl group significantly alters the electronic distribution within the molecule, making it more susceptible to certain types of chemical reactions. This understanding has facilitated the design of more efficient synthetic routes and has opened new avenues for exploring its reactivity under various conditions.

In terms of environmental impact, [1-(trifluoromethyl)cyclopropyl]methanol has been shown to exhibit low toxicity in preliminary studies. However, further research is required to fully assess its environmental fate and potential risks. Regulatory agencies are increasingly emphasizing the need for comprehensive environmental assessments of such compounds to ensure their safe use and disposal.

Looking ahead, [1-(trifluoromethyl)cyclopropyl]methanol is expected to play an even greater role in chemical research and development. Its unique combination of structural features makes it an invaluable tool for scientists seeking to design novel compounds with tailored properties. As research continues to uncover new applications and insights into this compound's behavior, it is poised to become an essential component in various industries.